2-Amino-2-(4-chlorophenyl)ethanesulfonamide
Cat. No. B8414244
M. Wt: 234.70 g/mol
InChI Key: MQJQTOZNBPFYEO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
CC(C)(C)OC(=O)NC(CS(N)(=O)=O)c1ccc(Cl)cc1
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH:8]([CH2:9][S:10]([NH2:11])(=[O:12])=[O:13])[NH:14][C:15](=[O:16])[O:17][C:18]([CH3:19])([CH3:20])[CH3:21])[cH:6][cH:7]1.[OH:22][C:23]([C:24]([F:25])([F:26])[F:27])=[O:28]>>[Cl:1][c:2]1[cH:3][cH:4][c:5]([CH:8]([CH2:9][S:10]([NH2:11])(=[O:12])=[O:13])[NH2:14])[cH:6][cH:7]1
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Inputs
Step One
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Name
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CC(C)(C)OC(=O)NC(CS(N)(=O)=O)c1ccc(Cl)cc1
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
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reactant
|
|
Smiles
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CC(C)(C)OC(=O)NC(CS(N)(=O)=O)c1ccc(Cl)cc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
O=C(O)C(F)(F)F
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Outcomes
Product
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Name
|
|
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Type
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product
|
|
Smiles
|
NC(CS(N)(=O)=O)c1ccc(Cl)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
